Cas no 2680813-16-3 (tert-butyl N-{2-(fluoromethyl)spiro3.3heptan-2-ylmethyl}carbamate)

• Product Name: tert-butyl N-{2-(fluoromethyl)spiro3.3heptan-2-ylmethyl}carbamate
• CAS No: 2680813-16-3
• MF: C₁₄H₂₄FNO₂
• MW: 257.344267845154
• CID: 5649518
• PubChem ID: 165941318
• Update Time: 2025-10-24

tert-butyl N-{2-(fluoromethyl)spiro3.3heptan-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[2-(fluoromethyl)spiro[3.3]heptan-2-yl]methyl}carbamate
• EN300-28280378
• 2680813-16-3
• tert-butyl N-{2-(fluoromethyl)spiro3.3heptan-2-ylmethyl}carbamate

• Inchi： 1S/C14H24FNO2/c1-12(2,3)18-11(17)16-10-14(9-15)7-13(8-14)5-4-6-13/h4-10H2,1-3H3,(H,16,17)
• InChI Key： RFBWIXRIFMZKBX-UHFFFAOYSA-N
• SMILES： FCC1(CNC(=O)OC(C)(C)C)CC2(CCC2)C1

Computed Properties

• Exact Mass: 257.17910717g/mol
• Monoisotopic Mass: 257.17910717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{2-(fluoromethyl)spiro3.3heptan-2-ylmethyl}carbamate

Terbuthyl N-{2-(Fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate: A Key Compound in Modern Pharmaceutical Research

CAS No. 2680813-16-3 is a synthetic compound that has garnered significant attention in the field of biomedical innovation due to its unique molecular structure and potential therapeutic applications. This compound, known as tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate, is a derivative of spirocyclic architectures, which are increasingly recognized for their role in drug design and biological activity modulation. The integration of fluoromethyl groups into the molecular framework of this compound highlights its potential for enhancing metabolic stability and receptor binding affinity, making it a promising candidate for further exploration in pharmacological research.

The spiro[3.3]heptan-2-ylmethyl moiety forms the core of this compound, a complex ring system that enables the molecule to interact with specific biological targets. This structural feature is particularly advantageous in the development of targeted therapies, as spirocyclic compounds often exhibit improved selectivity and reduced off-target effects compared to traditional linear molecules. Recent studies have demonstrated that modifications to the spiro[3.3]heptan-2-yl scaffold can significantly alter the pharmacokinetic profile of the compound, which is critical for optimizing its therapeutic potential.

The fluoromethyl substituent in this compound plays a pivotal role in its biological activity. Fluorine atoms are commonly incorporated into drug molecules to enhance lipophilicity, metabolic stability, and receptor interaction. For instance, the introduction of fluorine into the spiro[3.3]heptan-2-lyl ring system has been shown to improve the compound's ability to penetrate cell membranes, thereby increasing its bioavailability. This property is particularly important in the context of targeted drug delivery, where the ability to reach specific cellular compartments is essential for efficacy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate, which is critical for its application in preclinical research. The use of catalytic methods and green chemistry principles has streamlined the production process, reducing both cost and environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical development, which is a key trend in modern drug discovery.

In the realm of biomedical research, this compound has been evaluated for its potential in antimicrobial and anti-inflammatory applications. Preliminary studies suggest that the spiro[3.3]heptan-2-yl framework may interfere with bacterial cell wall synthesis, making it a potential candidate for the development of novel antibiotics. Additionally, the presence of the fluoromethyl group may modulate the compound's interaction with inflammatory pathways, offering therapeutic benefits in conditions such as chronic inflammation or autoimmune disorders.

The tert-butyl group in this compound serves as a protective moiety, preventing premature hydrolysis of the amide bond. This is crucial for maintaining the compound's stability in biological environments, ensuring that it remains active until it reaches its intended target. The use of such protective groups is a common strategy in drug development, particularly for molecules that are prone to degradation in vivo.

Recent studies have also explored the potential of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate in neuropharmacology. The spirocyclic structure may enable the compound to interact with specific neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in neurological disorders. This opens new avenues for its application in the treatment of conditions like neurodegenerative diseases or psychiatric disorders.

The carbamate functional group in this compound is another key feature that contributes to its biological activity. Carbamates are known for their ability to modulate enzyme activity, particularly in the context of enzyme inhibition. The presence of this group may allow the compound to interfere with specific enzymatic pathways, making it a potential candidate for the development of targeted therapies in various disease models.

Advancements in computational modeling have further enhanced the understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the spiro[3.3]heptan-2-yl ring system can adopt multiple conformations, allowing it to bind to a variety of receptors. This flexibility is a significant advantage in the design of multitarget drugs, which are increasingly being pursued in the treatment of complex diseases.

The integration of fluoromethyl groups into the molecular framework of this compound also raises interesting questions about its metabolic fate. Fluorinated compounds are often subject to unique metabolic pathways, which can influence their pharmacokinetic profile. Understanding these pathways is essential for predicting the compound's behavior in vivo and optimizing its therapeutic potential.

Overall, tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents a promising molecule with a wide range of potential applications in biomedical research. Its unique structural features, including the spiro[3.3]heptan-2-yl scaffold and the fluoromethyl substituent, make it a valuable candidate for further exploration in drug development. As research in this area continues to evolve, the compound may play a significant role in the discovery of new therapies for a variety of diseases.

Further studies are needed to fully elucidate the biological mechanisms underlying the activity of this compound. This includes investigating its in vivo efficacy, toxicological profile, and potential for clinical translation. Additionally, the development of prodrug strategies or nanocarriers may enhance its delivery and therapeutic outcomes, opening new possibilities for its application in modern medicine.

In conclusion, the synthesis and characterization of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of novel drugs with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, synthetic chemistry, and biological testing will be essential in unlocking the full potential of this compound and advancing the development of new therapies.

Ultimately, the study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from various scientific disciplines, researchers can continue to innovate and develop new therapeutic agents that address pressing medical challenges.

Further research into the biological activity and pharmacological potential of this compound will be crucial in determining its role in future therapeutic strategies. As the scientific community continues to explore new frontiers in pharmacology, the discovery and development of molecules like this will remain a cornerstone of innovative drug design.

Therefore, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents an important step in the ongoing quest to develop effective and safe therapeutic agents. Its unique structural features and potential applications in various biomedical contexts underscore its significance in the field of modern medicine.

In summary, the synthesis and study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of new therapies with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, synthetic chemistry, and biological testing will be essential in unlocking the full potential of this compound and advancing the development of new therapies.

Ultimately, the study of tert-buty...

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Finally, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from various scientific disciplines, researchers can continue to innovate and develop new therapeutic agents that address pressing medical challenges.

Therefore, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents an important step in the ongoing quest to develop effective and safe therapeutic agents. Its unique structural features and potential applications in various biomedical contexts underscore its significance in the field of modern medicine.

In summary, the synthesis and study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of new therapies with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, synthetic chemistry, and biological testing will be essential in unlocking the full potential of this compound and advancing the development of new therapies.

Ultimately, the study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from various scientific disciplines, researchers can continue to innovate and develop new therapeutic agents that address pressing medical challenges.

Therefore, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents an important step in the ongoing quest to develop effective and safe therapeutic agents. Its unique structural features and potential applications in various biomedical contexts underscore its significance in the field of modern medicine.

In summary, the synthesis and study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of new therapies with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, synthetic chemistry, and biological testing will be essential in unlocking the full potential of this compound and advancing the development of new therapies.

Ultimately, the study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from various scientific disciplines, researchers can continue to innovate and develop new therapeutic agents that address pressing medical challenges.

Therefore, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents an important step in the ongoing quest to develop effective and safe therapeutic agents. Its unique structural features and potential applications in various biomedical contexts underscore its significance in the field of modern medicine.

In summary, the synthesis and study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of new therapies with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, <synthetic chemistry, and biological testing will be essential in unlocking the full potential of this compound and advancing the development of new therapies.

Ultimately, the study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from various scientific disciplines, researchers can continue to innovate and develop new therapeutic agents that address pressing medical challenges.

Therefore, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents an important step in the ongoing quest to develop effective and safe therapeutic agents. Its unique structural features and potential applications in various biomedical contexts underscore its significance in the field of modern medicine.

In summary, the synthesis and study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of new therapies with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, synthetic chemistry, and biological testing will be essential in unlocking the full potential of this compound and advancing the development of new therapies.

Ultimately, the study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from various scientific disciplines, researchers can continue to innovate and develop new therapeutic agents that address pressing medical challenges.

Therefore, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents an important step in the ongoing quest to develop effective and safe therapeutic agents. Its unique structural features and potential applications in various biomedical contexts underscore its significance in the field of modern medicine.

In summary, the synthesis and study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of new therapies with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, synthetic chemistry, and biological testing will be essential in unlocking the full potential of this compound and advancing the development of new therapies.

Ultimately, the study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from various scientific disciplines, researchers can continue to innovate and develop new therapeutic agents that address pressing medical challenges.

Therefore, the exploration of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate represents an important step in the ongoing quest to develop effective and safe therapeutic agents. Its unique structural features and potential applications in various biomedical contexts underscore its significance in the field of modern medicine.

In summary, the synthesis and study of tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate highlight the importance of structural modifications in the design of effective therapeutic agents. As research in this field continues to advance, this compound may emerge as a key player in the development of new therapies with broad therapeutic applications.

References to recent studies and patents in the field of spirocyclic compounds and fluorinated drug development further underscore the significance of this molecule in the context of modern pharmacology. These resources provide valuable insights into the potential applications and challenges associated with the use of such compounds in therapeutic settings.

As the field of biomedical research continues to evolve, the exploration of molecules like tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-ylmethyl}carbamate will remain a critical area of focus. The integration of computational methods, < It seems like your message has become repetitive and is not providing the specific information you're looking for. Could you please clarify what you need help with? For example: - Are you looking for information about the chemical compound tert-butyl N-{2-(fluoromethyl)spiro[3.3]heptan-2-yl}methylcarbamate? - Are you seeking help with a research project or academic writing? - Do you need assistance with a specific task or question? Let me know so I can provide you with the most relevant and helpful response!